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Compound of Interest

Compound Name: Amlodipine Dimethyl Ester

Cat. No.: B1664911

An In-Depth Technical Guide to the Chemical Properties of Amlodipine Dimethyl Ester
Introduction

Amlodipine, a dihydropyridine calcium channel blocker, is a cornerstone in the management of
hypertension and angina.[1][2][3] Its chemical structure, 3-ethyl 5-methyl 2-[(2-
aminoethoxy)methyl]-4-(2-chlorophenyl)-1,4-dihydro-6-methyl-3,5-pyridinedicarboxylate,
features two different ester groups.[1][4] Amlodipine Dimethyl Ester (CAS: 140171-66-0) is a
critical related substance in which the ethyl ester at the 3-position is replaced by a methyl ester.
[5][6] Officially designated as Amlodipine EP Impurity F, this compound is of significant interest
to pharmaceutical scientists for several reasons.[5][7] It serves as a crucial reference standard
for monitoring the purity of Amlodipine drug substances and finished products, and its presence
can indicate specific conditions or pathways in the synthetic or degradation process.

This technical guide provides a comprehensive overview of the chemical properties of
Amlodipine Dimethyl Ester. It is designed for researchers, analytical scientists, and drug
development professionals who require a deep, practical understanding of this impurity for
method development, validation, stability studies, and quality control.

Core Physicochemical Properties

A thorough understanding of the fundamental physicochemical properties of Amlodipine
Dimethyl Ester is the starting point for any scientific investigation, from developing analytical
methods to designing stability studies.
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Caption: Chemical Structure of Amlodipine Dimethyl Ester.

The core properties are summarized in the table below, compiled from various chemical data

sources.

Property

Value

Source(s)

Chemical Name

dimethyl 2-((2-
aminoethoxy)methyl)-4-(2-
chlorophenyl)-6-methyl-1,4-
dihydropyridine-3,5-

dicarboxylate

[5107]

Amlodipine Impurity F,

Synonyms Amlodipine EP Impurity F I
CAS Number 140171-66-0 [5](6][8]
Molecular Formula C19H23CIN20s 516171
Molecular Weight 394.85 g/mol [718]
Appearance Pale Yellow to Yellow Solid
Melting Point 42-45°C [8]
Boiling Point 516.6 £ 50.0 °C (Predicted) [518]
Density 1.247 + 0.06 g/cm3 (Predicted) [518]
pKa 8.97 £ 0.10 (Predicted) [5]
Solubility Slightly soluble in Chloroform, 5]
DMSO, Methanol
Stability Hygroscopic [518]
Storage Hygroscopic, Refrigerator, 5136]

Under inert atmosphere

Synthesis and Provenance
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Amlodipine Dimethyl Ester is primarily encountered as a process-related impurity during the
synthesis of Amlodipine. Its formation is typically a result of using methanol-based reagents or
solvents, which can compete with ethanol-based reagents during the esterification steps of the
synthesis. The classic Hantzsch dihydropyridine synthesis, a common method for Amlodipine,
involves the condensation of an aldehyde (2-chlorobenzaldehyde), a beta-ketoester (e.g.,
methyl acetoacetate), and an enamine (e.g., methyl 3-aminocrotonate).[9] If methyl 3-
aminocrotonate is used instead of ethyl 3-aminocrotonate in one of the key steps, the dimethyl
ester can be formed.

Patent literature describes processes where controlling the level of a dimethyl ester impurity is
a key aspect of producing a pure intermediate for Amlodipine synthesis.[10] This underscores
the importance of having a well-characterized standard of Amlodipine Dimethyl Ester for in-
process controls.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://carecard.com/blog/amlodipine-vs-amlodipine-besylate-whats-the-difference
http://www.ijpsi.org/Papers/Vol11(3)/E11033038.pdf
http://drugsynthesis.blogspot.com/2011/11/laboratory-synthesis-of-amlodipine.html
https://www.lookchem.com/casno140171-66-0.html
http://www.pipitech.com/amlodipine-dimethyl-ester.html
http://www.pipitech.com/amlodipine-dimethyl-ester.html
https://www.lgcstandards.com/VA/en/Amlodipine-Dimethyl-Ester/p/TRC-A633560?queryID=8961dc865726859ffd41df372986826a
https://m.chemicalbook.com/ProductChemicalPropertiesCB32507742_EN.htm
https://patents.google.com/patent/US20020132834A1/en
https://patents.google.com/patent/US20020132834A1/en
https://patents.google.com/patent/US20070260065A1/en
https://patents.google.com/patent/US20070260065A1/en
https://www.benchchem.com/product/b1664911#chemical-properties-of-amlodipine-dimethyl-ester
https://www.benchchem.com/product/b1664911#chemical-properties-of-amlodipine-dimethyl-ester
https://www.benchchem.com/product/b1664911#chemical-properties-of-amlodipine-dimethyl-ester
https://www.benchchem.com/product/b1664911#chemical-properties-of-amlodipine-dimethyl-ester
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1664911?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664911?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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